ethyl 2-(2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H18FN5O3S/c1-2-31-22(30)16-5-3-4-6-18(16)27-19(29)12-32-21-17-11-26-28(20(17)24-13-25-21)15-9-7-14(23)8-10-15/h3-11,13H,2,12H2,1H3,(H,27,29)
• InChI Key: DLDDTZDTYLEORV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN5O3S
• Molecular Weight: 451.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidin-4-yl group, a thioacetamido group, and a benzoate group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyrazolo[3,4-d]pyrimidin-4-yl group suggests a polycyclic structure, while the thioacetamido and benzoate groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorophenyl group could impact its reactivity and the types of reactions it can participate in.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including those containing the pyrazolo[3,4-d]pyrimidine scaffold, have shown promise as antiviral agents. Notably, ethyl 2-(2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate may contribute to this field. For instance:

• Xue et al. .
• Cihan-Üstündag et al. .

Anti-HIV Potential

Ethyl 2-(2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate has been evaluated for its anti-HIV activity:

• Selvam et al. .

Other Applications

While more research is needed, consider exploring the following areas:

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it shows promise in preliminary studies, it could be further investigated for uses in various fields, such as medicine or materials science.